Cas no 1213306-90-1 ((3R)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol
• CAS No: 1213306-90-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5594174
• PubChem ID: 55265732
• Update Time: 2025-10-18

(3R)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• METHYL (3R)-3-AMINO-3-(3-METHOXY-2-METHYLPHENYL)PROPANOATE
• (3R)-3-AMINO-3-(2,3-DIMETHYLPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,3-dimethyl-, (γR)-
• N15230
• AKOS006309885
• EN300-1164038
• 1213306-90-1
• (3R)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol

• Inchi： 1S/C12H17NO3/c1-8-9(5-4-6-11(8)15-2)10(13)7-12(14)16-3/h4-6,10H,7,13H2,1-3H3/t10-/m1/s1
• InChI Key： DTPJWCNXAPQTLT-SNVBAGLBSA-N
• SMILES： C(OC)(=O)C[C@@H](N)C1=CC=CC(OC)=C1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (3R)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol

Compound CAS No. 1213306-90-1: (3R)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol

The compound CAS No. 1213306-90-1, also known as (3R)-3-amino-3-(2,3-dimethylphenyl)propan-1-ol, is a versatile organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) in its molecular structure. The (R)-configuration at the chiral center indicates its specific stereochemistry, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of (3R)-amino alcohols in drug discovery and development. The presence of the 2,3-dimethylphenyl group introduces steric and electronic effects that can influence the compound's interaction with biological targets. For instance, researchers have explored its potential as a building block for constructing bioactive molecules, such as kinase inhibitors and GPCR modulators. These findings underscore the compound's role in modern medicinal chemistry.

The synthesis of (3R)-amino alcohols has been optimized through various methodologies, including asymmetric catalysis and biocatalytic approaches. One notable advancement involves the use of enantioselective reduction techniques, which allow for the high-yield production of this compound with excellent optical purity. Such methods are critical for its application in enantioselective reactions and chiral resolution processes.

In terms of applications, (3R)-amino alcohols have found utility in the synthesis of complex natural products and pharmaceutical intermediates. For example, they serve as key intermediates in the production of β-lactam antibiotics and other bioactive compounds. The ability to manipulate the stereochemistry at the chiral center has further expanded its utility in asymmetric synthesis.

Recent research has also focused on the environmental impact of synthesizing such compounds. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been employed to enhance the sustainability of production processes. This aligns with global efforts to promote eco-friendly chemical manufacturing practices.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of (3R)-amino alcohols. Quantum mechanical calculations have revealed how the spatial arrangement of functional groups influences reaction pathways and selectivity. These computational tools are increasingly being integrated into drug design pipelines to accelerate discovery processes.

In conclusion, CAS No. 1213306-90-1, or (3R)-amino alcohol, is a valuable compound with diverse applications across chemistry and biology. Its unique structure, stereochemistry, and reactivity make it an essential building block in modern chemical research. As advancements in synthesis methods and computational modeling continue to evolve, this compound will likely play an even more prominent role in future scientific endeavors.